Cas no 41605-31-6 (4-(3-Trifluoromethylphenoxy)aniline)

4-(3-Trifluoromethylphenoxy)aniline is a fluorinated aromatic amine derivative characterized by its trifluoromethylphenoxy substituent, which enhances its electronic and steric properties. This compound is valuable in organic synthesis, particularly as an intermediate in the development of pharmaceuticals, agrochemicals, and advanced materials. The presence of the trifluoromethyl group improves lipophilicity and metabolic stability, making it useful in drug discovery. Its aniline moiety allows for further functionalization, enabling the synthesis of complex heterocycles or polymer precursors. The compound exhibits good solubility in common organic solvents, facilitating its use in various reaction conditions. Careful handling is recommended due to potential amine reactivity and sensitivity to oxidation.

4-(3-Trifluoromethylphenoxy)aniline structure

41605-31-6 structure

Product Name:4-(3-Trifluoromethylphenoxy)aniline

CAS No:41605-31-6

MF:C₁₃H₁₀F₃NO

MW:253.2198138237

MDL:MFCD00170931

CID:1516155

PubChem ID:2760750

Update Time:2025-06-07

4-(3-Trifluoromethylphenoxy)aniline Chemical and Physical Properties

Names and Identifiers

- 4-[3-(Trifluoromethyl)phenoxy]aniline
- 4-[3-(trifluoromethyl)phenoxy]benzenamine
- SBB062018
- 4-(3'-trifluoromethylphenoxy)aniline
- 4-[3-(trifluoromethyl)-phenoxy]aniline
- 4-(3'-trifluoromethylphenoxy)-aniline
- 4-(m-trifluoromethylphenoxy)-aniline
- AC1MC3E5
- 4-[3-(trifluoromethyl)phenoxy]-benzenamine
- CTK1D3740
- 4-(3-Trifluoromethylphenoxy)aniline
- SureCN476378
- Z330805416
- Benzenamine, 4-[3-(trifluoromethyl)phenoxy]-
- DB-183950
- CS-0217708
- SCHEMBL476378
- C78212
- 41605-31-6
- 4-(3-(Trifluoromethyl)phenoxy)aniline
- DTXSID50375336
- EN300-82917
- 4-[3-(trifluoromethyl)phenoxy]phenylamine
- MFCD00170931
- AKOS000213940
- MS-6694
- MDL： MFCD00170931
- Inchi： 1S/C13H10F3NO/c14-13(15,16)9-2-1-3-12(8-9)18-11-6-4-10(17)5-7-11/h1-8H,17H2
- InChI Key： VPVKXXRMSWUGHE-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=C(C=1)OC1C=CC(=CC=1)N)(F)F

Computed Properties

Exact Mass: 253.0715
Monoisotopic Mass: 253.07144843g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 35.2Å²

Experimental Properties

Boiling Point: 140°C/5mm
PSA: 35.25

4-(3-Trifluoromethylphenoxy)aniline Security Information

Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： 26-36/37/39

4-(3-Trifluoromethylphenoxy)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T901243-100mg	4-(3-Trifluoromethylphenoxy)aniline	41605-31-6		100mg	$ 50.00	2022-06-02
TRC	T901243-500mg	4-(3-Trifluoromethylphenoxy)aniline	41605-31-6		500mg	$ 185.00	2022-06-02
TRC	T901243-1g	4-(3-Trifluoromethylphenoxy)aniline	41605-31-6		1g	$ 275.00	2022-06-02
abcr	AB160969-1 g	4-(3-Trifluoromethylphenoxy)aniline, 95%; .	41605-31-6	95%	1 g	€132.50	2023-07-20
abcr	AB160969-2 g	4-(3-Trifluoromethylphenoxy)aniline, 95%; .	41605-31-6	95%	2 g	€167.50	2023-07-20
abcr	AB160969-5 g	4-(3-Trifluoromethylphenoxy)aniline, 95%; .	41605-31-6	95%	5 g	€290.00	2023-07-20
abcr	AB160969-10 g	4-(3-Trifluoromethylphenoxy)aniline, 95%; .	41605-31-6	95%	10 g	€325.00	2023-07-20
Enamine	EN300-82917-0.05g	4-[3-(trifluoromethyl)phenoxy]aniline	41605-31-6	95.0%	0.05g	$19.0	2025-02-20
Enamine	EN300-82917-0.1g	4-[3-(trifluoromethyl)phenoxy]aniline	41605-31-6	95.0%	0.1g	$19.0	2025-02-20
Enamine	EN300-82917-0.25g	4-[3-(trifluoromethyl)phenoxy]aniline	41605-31-6	95.0%	0.25g	$27.0	2025-02-20